Cas no 1798759-95-1 (N-(4-tert-butyl-1-cyanocyclohexyl)-2-(3-phenylpropanesulfonyl)acetamide)

• Product Name: N-(4-tert-butyl-1-cyanocyclohexyl)-2-(3-phenylpropanesulfonyl)acetamide
• CAS No: 1798759-95-1
• Molecular Formula: C₂₂H₃₂N₂O₃S
• Molecular Weight: 404.566084861755
• CID: 6398775
• PubChem ID: 86796370

N-(4-tert-butyl-1-cyanocyclohexyl)-2-(3-phenylpropanesulfonyl)acetamide Properties

Names and Identifiers

• EN300-6592888
• N-(4-tert-butyl-1-cyanocyclohexyl)-2-(3-phenylpropanesulfonyl)acetamide
• Z1712031960
• N-(4-tert-butyl-1-cyanocyclohexyl)-2-(3-phenylpropylsulfonyl)acetamide
• AKOS033561016
• 1798759-95-1

• InChIKey： SJJHIVQXWPJLAL-UHFFFAOYSA-N
• Inchi： 1S/C22H32N2O3S/c1-21(2,3)19-11-13-22(17-23,14-12-19)24-20(25)16-28(26,27)15-7-10-18-8-5-4-6-9-18/h4-6,8-9,19H,7,10-16H2,1-3H3,(H,24,25)
• SMILES： S(CCCC1C=CC=CC=1)(CC(NC1(C#N)CCC(CC1)C(C)(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 404.21336406g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 404.21336406g/mol
• Heavy Atom Count: 28
• Complexity: 665
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 95.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids